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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol)
CAS No.: 78684-69-2
Cat. No.: B12117802
Get Quote
. J

Executive Summary & Core Directive

Do not treat trans-2-bromo-1-indanol as generic organic waste.

While often categorized simply as an "irritant" in Safety Data Sheets (SDS), this compound
possesses a specific chemical functionality—a bromohydrin moiety—that dictates its disposal
pathway. Under basic conditions (pH > 10), this compound is liable to undergo rapid
intramolecular nucleophilic substitution to form indene oxide (an epoxide). Epoxides are
strained rings that can polymerize exothermically or react violently with nucleophiles.

The Golden Rule: Never commingle trans-2-bromo-1-indanol waste with caustic (basic) waste
streams.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material identity and properties to ensure compatibility with
waste containers.[1]
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Property Data

Chemical Name trans-2-Bromo-1-indanol

CAS Number 10368-44-2

Molecular Formula CoHsBro

Molecular Weight 213.07 g/mol

Physical State White to off-white solid (Crystals)

Solubility Sparingly soluble in water; soluble in organic
solvents (DCM, EtOAc)

Primary Hazards Skin Irritant (H315), Eye Irritant (H319)

o Halogenated Organic (Incompatible with Strong
Reactivity Class o
Bases & Oxidizers)

The Mechanism of Risk (Expert Insight)
Why is segregation critical? The trans-stereochemistry of this molecule sets up a perfect anti-

periplanar geometry for backside attack.

e Scenario: You mix trans-2-bromo-1-indanol waste with a basic solution (e.g., Sodium
Hydroxide waste).

e Reaction: The base deprotonates the alcohol group. The resulting alkoxide attacks the
adjacent carbon, displacing the bromide ion.

e Result: Formation of Indene Oxide + HBr (neutralized).

o Consequence: Uncontrolled generation of reactive epoxides in a closed waste drum can lead
to polymerization, heat generation, and potential container failure.

Step-by-Step Disposal Protocol
Phase A: Pre-Disposal Stabilization

e Quarantine: Isolate the material from strong bases (NaOH, KOH, amines) and strong
oxidizers.
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» State Assessment: Determine if the waste is solid (pure substance/precipitate) or liquid
(dissolved in reaction solvent).

Phase B: Waste Segregation & Packaging[2][3]

Scenario 1: Solid Waste (Pure or Contaminated Solids)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but
poses a breakage risk.

o Labeling: Affix a hazardous waste label clearly marked:
o Content: "Solid Waste: trans-2-Bromo-1-indanol”
o Hazard Checkbox: "Toxic" and "lrritant"

o Critical Note: Write "THALOGENATED ORGANIC - DO NOT MIX WITH BASES" in the
comments section.

e Disposal Path: This container must be sent for High-Temperature Incineration with flue gas
scrubbing (to capture bromine/HBr emissions).

Scenario 2: Liquid Waste (Reaction Mixtures)
o Solvent Check: Identify the carrier solvent.

o If Halogenated (e.g., DCM, Chloroform): Combine with other halogenated organic
solvents.[4]

o If Non-Halogenated (e.g., Ethyl Acetate, Methanol):Do not mix with general non-
halogenated waste if the concentration of bromo-indanol is >1%. The entire mixture must
now be treated as Halogenated Waste to prevent damage to fuel-blending incinerators
that cannot handle bromine loads.

e pH Check: Dip the solution. If pH > 9, neutralize carefully with dilute acid (e.g., 1M HCI) to pH
6—8 before bottling. This prevents epoxide formation in the drum.

e Container: HDPE or Glass solvent bottle (Amber preferred).
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» Labeling: "Halogenated Organic Solvent Waste." List all components (e.g., "Dichloromethane
(95%), trans-2-Bromo-1-indanol (5%)").

Workflow Visualization

The following diagram outlines the decision logic for safe disposal.
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Figure 1: Decision matrix for the segregation and packaging of bromohydrin waste to prevent
accidental reactivity.

Emergency Contingencies (Spills)

If a spill occurs, immediate action is required to prevent exposure and environmental
contamination.[5]

o PPE Required: Nitrile gloves (double gloved recommended), safety goggles, and lab coat. If
dust is present, use an N95 respirator.

e Solid Spill:
o Do not dry sweep (creates dust).[6]
o Cover with wet paper towels or use a HEPA vacuum dedicated to chemical cleanup.
o Place waste in the solid halogenated waste container.
e Solution Spill:
o Absorb with Vermiculite or Clay absorbent.

o Do NOT use: Sawdust or paper-based absorbents if the solution is strongly oxidizing
(unlikely here, but good practice).

o Do NOT use: Acetone to clean the surface immediately, as it increases the flammability of
the waste mixture. Wash the area with soap and water after bulk removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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